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Compound of Interest
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Cat. No.: B052975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uric acid is the final product of purine metabolism in humans.[1] Elevated levels of uric acid in

the body can lead to conditions such as gout, hyperuricemia, and kidney stones. Accurate

quantification of uric acid in biological matrices is crucial for the diagnosis and management of

these disorders, as well as for research in metabolic diseases and drug development. Stable

isotope-labeled internal standards, such as Uric acid-15N2, are essential for achieving high

accuracy and precision in quantitative bioanalysis using mass spectrometry. This document

provides detailed protocols for the preparation and use of Uric acid-15N2 standard solutions

for the quantification of uric acid in biological samples by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Physicochemical Properties and Stability
Understanding the physicochemical properties of uric acid is critical for the preparation of

stable standard solutions.
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Property Value Reference

Molecular Formula C₅H₄¹⁵N₂N₂O₃

Molecular Weight 170.10 g/mol

Appearance White to off-white solid

Solubility

Sparingly soluble in water.

Solubility is highly pH-

dependent, increasing with

higher pH. Soluble in dilute

solutions of alkali hydroxides.

[2][3]

pKa pKa1 = 5.4, pKa2 = 10.3

Stability in Serum

Stable for at least 3 days at

4°C and for up to 30 days at

-20°C.

[4]

Stability in Urine

Prone to precipitation at low

pH and high concentrations.

Dilution of urine samples is

recommended for storage.

Stable for approximately 3

days at room temperature (15-

25°C) if pH is adjusted to 8-9

and bacterial growth is

prevented.

[5][6][7]

Stability of Stock Solutions

Uric acid in dilute ammonium

hydroxide (15 mmol/L) can

decompose at a rate of 2-3%

per hour. More stable in 1

mmol/L ammonium hydroxide.

Stock solutions in 0.3 M KOH

are stable when stored at ≤

4°C.

[1][8]
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Preparation of Stock Solutions
Objective: To prepare concentrated stock solutions of Uric acid and its stable isotope-labeled

internal standard, Uric acid-15N2.

Materials:

Uric acid (analytical standard)

Uric acid-15N2 (isotopically labeled standard)

Potassium hydroxide (KOH)

Ultrapure water

Volumetric flasks (Class A)

Analytical balance

Pipettes

Protocol:

Uric Acid Stock Solution (10 mM):

Accurately weigh the required amount of uric acid powder.

Dissolve the uric acid in a 0.3 M KOH solution.

Use a volumetric flask to bring the solution to the final volume with 0.3 M KOH to achieve

a final concentration of 10 mM.

Vortex or sonicate until fully dissolved.

Store the stock solution at or below 4°C.[1]

Uric acid-15N2 Internal Standard (IS) Stock Solution (1.0 mM):

Accurately weigh the required amount of Uric acid-15N2 powder.
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Dissolve the Uric acid-15N2 in a 0.3 M KOH solution.

Use a volumetric flask to bring the solution to the final volume with 0.3 M KOH to achieve

a final concentration of 1.0 mM.

Vortex or sonicate until fully dissolved.

Store the IS stock solution at or below 4°C.[1]

Preparation of Working Standard Solutions and
Calibration Curve
Objective: To prepare a series of standard solutions of known concentrations to generate a

calibration curve for the quantification of uric acid.

Protocol:

Preparation of Working Solutions:

Prepare intermediate working solutions of uric acid by diluting the 10 mM stock solution

with 0.3 M KOH to concentrations of 0.1 mM and 1.0 mM.[1]

Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking the appropriate matrix (e.g., drug-free

plasma, urine, or cell lysate) with the uric acid working solutions.

The final concentrations of the calibration standards should cover the expected range of

uric acid concentrations in the study samples.

A fixed concentration of the Uric acid-15N2 internal standard is added to each calibration

standard and quality control (QC) sample.

Example Calibration Standard Concentrations:
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Matrix
Uric Acid
Concentration
Range

Internal Standard
(Uric acid-15N2)
Concentration

Reference

Urine
1.0, 4.0, and 16.0

mg/dL
4.0 mg/dL [1]

Plasma
1.0, 4.0, and 16.0

mg/dL
4.0 mg/dL [1]

Cell Lysates

0.0084, 0.017, 0.084,

1.000, and 4.000

mg/dL

0.17 mg/dL [1]

Sample Preparation
Objective: To extract uric acid and the internal standard from the biological matrix and remove

interfering substances prior to LC-MS/MS analysis.

Materials:

Trichloroacetic acid (TCA) solution (10% w/v)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Syringe filters (0.22 µm)

Autosampler vials

Protocol:

Protein Precipitation:

To a 1 mL aliquot of the sample (or calibration standard/QC), add a specific volume of the

Uric acid-15N2 internal standard solution.
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Add 200 µL of 10% TCA solution to precipitate proteins.[1]

Vortex the mixture for 30 seconds.

Centrifugation and Filtration:

Centrifuge the tubes to pellet the precipitated proteins.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

The sample is now ready for LC-MS/MS analysis.[1]

LC-MS/MS Analysis
Objective: To separate and quantify uric acid and Uric acid-15N2 using liquid chromatography

coupled with tandem mass spectrometry.

Typical LC-MS/MS Parameters:
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Parameter Condition Reference

LC Column C18 reverse-phase column [9]

Mobile Phase A
5 mM ammonium acetate /

0.1% acetic acid in water
[1]

Mobile Phase B Methanol [1]

Flow Rate 0.6 mL/min [1]

Injection Volume 20 µL [1]

Ionization Mode
Negative Electrospray

Ionization (ESI-)
[1]

Precursor Ion (m/z) - Uric acid 167.0 [1]

Product Ion (m/z) - Uric acid 124.0 [1]

Precursor Ion (m/z) - Uric acid-

15N2
169.0 [10]

Product Ion (m/z) - Uric acid-

15N2
125.0
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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